Acid Red 299

C.I. Acid Red 299 is a water-soluble, anionic disazo dye primarily utilized for coloring protein and polyamide fibers such as wool, silk, and nylon.[1][2] Its chemical structure and processing characteristics position it for applications where specific color performance and fastness properties are critical, including textile dyeing, direct printing, and leather finishing.[1][3][4] Acid dyes function by forming ionic bonds and other interactions with cationic sites on the fiber under acidic conditions, a mechanism that dictates their suitability for these specific substrates.[5][6]

Substituting Acid Red 299 with other red acid dyes based on color alone is unreliable for performance-critical applications. Dyes within the same class, such as leveling, milling, or metal-complex types, exhibit significant differences in their migration, build-up, and wet fastness properties.[6] For example, a leveling acid dye might provide a more uniform shade but will likely have lower wash fastness compared to a milling dye like Acid Red 299.[6][7] Furthermore, variations in molecular structure between dyes like the disazo Acid Red 299 and a xanthene-based dye like Acid Red 52 result in distinct affinities for substrates, different responses to pH, and disparate lightfastness ratings, making them non-interchangeable in controlled industrial dyeing processes for nylon, wool, or silk.[1][8]

Superior Lightfastness on Polyamide Compared to Common Acid Dyes

Acid Red 299 demonstrates high lightfastness on polyamide substrates, achieving a rating of 5-6 on the ISO scale.[1] This level of performance is critical for applications exposed to light, where color stability is a primary procurement driver. In comparison, other widely used red acid dyes can exhibit lower performance; for example, Acid Violet 17 has a lightfastness rating of only 1.[8] While many factors influence the final rating, the inherent stability of the Acid Red 299 molecule contributes to its robust performance.

For products requiring long-term color retention under light exposure, such as apparel, upholstery, or automotive textiles, this higher rating directly translates to improved product quality and longevity.

High Wash and Perspiration Fastness on Wool and Polyamide

Acid Red 299 exhibits excellent resistance to washing (soaping) and perspiration on both wool and polyamide, consistently scoring high marks in standardized tests. On wool, it achieves a top rating of 5 for both soaping and perspiration fastness under AATCC standards.[1][3] On polyamide, it scores a 5 for soaping and a 4-5 for perspiration fastness (fading) under ISO standards.[1] This contrasts with many simpler acid dyes, which may have good initial color but poorer wet fastness properties.

This ensures color stability and prevents bleeding or staining during laundering and wear, a critical requirement for high-quality apparel, sportswear, and other textiles that undergo regular washing.

Process Compatibility: High Solubility for Aqueous Formulations

Acid Red 299 demonstrates high solubility in water, a key processability parameter for many applications. Technical datasheets report a solubility of 50 g/L at 90°C.[3] This high solubility is advantageous for preparing concentrated stock solutions for textile dyeing and is particularly relevant for formulating aqueous-based systems like inkjet inks or coolants, where poor solubility can lead to clogged nozzles or precipitation issues. This contrasts with non-sulphonated metal-complex dyes, which are not water-soluble and rely on different application mechanisms.[9]

High solubility simplifies manufacturing and formulation processes, ensures stable dye solutions, and enables use in applications like inkjet printing that have stringent requirements for particle-free liquids.

Dyeing of High-Performance Nylon and Wool Textiles

For dyeing nylon and wool apparel, outdoor gear, or carpeting, Acid Red 299 is a strong candidate due to its combination of high lightfastness (5-6 rating) and excellent wet fastness properties (4-5 to 5 ratings).[1] These attributes ensure the final product maintains its color integrity through prolonged use, light exposure, and repeated washing, meeting the quality demands for these applications.

Formulation of Aqueous Inks and Colorants

The high aqueous solubility (50 g/L at 90°C) of Acid Red 299 makes it suitable for formulating specialty aqueous inks, particularly for inkjet printing on compatible substrates.[2][8] Its ability to form stable, concentrated solutions helps prevent issues like precipitation and nozzle blockage, which are critical failure points in digital printing and other fluid-based coloration systems.

Leather Finishing for Durable Goods

Acid Red 299 is specified for use in leather coloring.[1][3] Its robust performance, particularly its high perspiration and wash fastness ratings, makes it a reliable choice for leather goods such as footwear, bags, and upholstery, where resistance to moisture and rubbing is essential for product lifetime and appearance.